Cas no 143908-73-0 (Uridine, 5-(3-amino-1-propenyl)-2'-deoxy-)

Uridine, 5-(3-amino-1-propenyl)-2'-deoxy- structure
143908-73-0 structure
Product name:Uridine, 5-(3-amino-1-propenyl)-2'-deoxy-
CAS No:143908-73-0
MF:C12H17N3O5
MW:283.28048
CID:1313934
PubChem ID:12193788

Uridine, 5-(3-amino-1-propenyl)-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

    • Uridine, 5-(3-amino-1-propenyl)-2'-deoxy-
    • 5-(3-Aminoprop-1-en-1-yl)-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
    • CHEMBL21294
    • CHEMBL3143522
    • AC-32356
    • SCHEMBL6681632
    • 5-(3-Amino-propenyl)-1-(4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidine-2,4-dione
    • 143908-73-0
    • BDBM50021570
    • Inchi: InChI=1S/C12H17N3O5/c13-3-1-2-7-5-15(12(19)14-11(7)18)10-4-8(17)9(6-16)20-10/h1-2,5,8-10,16-17H,3-4,6,13H2,(H,14,18,19)/b2-1+/t8-,9+,10+/m0/s1
    • InChI Key: WAMWATABORFTJY-HFVMFMDWSA-N
    • SMILES: C1C(C(OC1N2C=C(C(=O)NC2=O)C=CCN)CO)O

Computed Properties

  • Exact Mass: 283.11691
  • Monoisotopic Mass: 283.11682065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125Ų
  • XLogP3: -2

Experimental Properties

  • PSA: 125.12

Uridine, 5-(3-amino-1-propenyl)-2'-deoxy- Related Literature

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